Cas no 1341381-50-7 (2-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidine)

• Product Name: 2-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidine
• CAS No: 1341381-50-7
• MF: C₁₅H₂₁N
• MW: 215.33394408226
• CID: 5149420
• PubChem ID: 64090753
• Update Time: 2025-06-14

2-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,3,4-tetrahydronaphthalen-1-ylmethyl)pyrrolidine
• 2-[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]pyrrolidine
• Pyrrolidine, 2-[(1,2,3,4-tetrahydro-1-naphthalenyl)methyl]-
• 2-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidine

• Inchi： 1S/C15H21N/c1-2-9-15-12(5-1)6-3-7-13(15)11-14-8-4-10-16-14/h1-2,5,9,13-14,16H,3-4,6-8,10-11H2
• InChI Key： UCYUPQSMEYOYIB-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1C2C=CC=CC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• XLogP3: 3.6
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2-(1,2,3,4-tetrahydronaphthalen-1-yl)methylpyrrolidine

Comprehensive Overview of 2-(1,2,3,4-Tetrahydronaphthalen-1-yl)methylpyrrolidine (CAS No. 1341381-50-7)

2-(1,2,3,4-Tetrahydronaphthalen-1-yl)methylpyrrolidine (CAS No. 1341381-50-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of tetralin-derived pyrrolidines, which are known for their versatility in drug discovery and material science. Researchers and industry professionals frequently search for terms like "synthesis of tetrahydronaphthalene derivatives", "pyrrolidine-based compounds", and "CAS 1341381-50-7 applications", reflecting the growing interest in this molecule.

The molecular structure of 2-(1,2,3,4-Tetrahydronaphthalen-1-yl)methylpyrrolidine combines a tetralin (1,2,3,4-tetrahydronaphthalene) moiety with a pyrrolidine ring, creating a scaffold that is highly valued in medicinal chemistry. This hybrid structure is particularly intriguing because it merges the aromatic properties of the tetralin group with the conformational flexibility of the pyrrolidine ring. Such combinations are often explored in the development of central nervous system (CNS) agents, enzyme inhibitors, and receptor modulators. Recent trends in scientific literature highlight searches for "tetralin-pyrrolidine hybrids in drug design" and "CAS 1341381-50-7 pharmacological potential", underscoring its relevance in modern research.

One of the key reasons for the popularity of CAS No. 1341381-50-7 is its potential role in addressing contemporary health challenges. For instance, the compound's structural analogs have been investigated for their effects on neurodegenerative diseases and mood disorders, topics that dominate current biomedical discussions. Users often query "tetrahydronaphthalene derivatives for Alzheimer's" or "pyrrolidine compounds in depression therapy", indicating a strong public and scientific interest in these areas. While 2-(1,2,3,4-Tetrahydronaphthalen-1-yl)methylpyrrolidine itself is still under study, its framework offers a promising starting point for novel therapeutics.

From a synthetic chemistry perspective, the preparation of 2-(1,2,3,4-Tetrahydronaphthalen-1-yl)methylpyrrolidine involves multi-step organic transformations, including alkylation, reduction, and cyclization reactions. These processes are frequently optimized to improve yield and purity, as evidenced by searches for "efficient synthesis of CAS 1341381-50-7" and "pyrrolidine-tetralin coupling methods". The compound's stability and solubility profiles also make it a candidate for further derivatization, enabling the creation of libraries of related molecules for high-throughput screening.

In addition to its pharmaceutical potential, 2-(1,2,3,4-Tetrahydronaphthalen-1-yl)methylpyrrolidine has applications in material science, particularly in the design of organic semiconductors and liquid crystals. The conjugated system of the tetralin group, combined with the electron-donating properties of the pyrrolidine ring, can influence electronic properties, making it a subject of interest for researchers exploring "organic electronic materials" and "small molecule optoelectronics". This dual applicability in life sciences and advanced materials further enhances the compound's appeal.

As the scientific community continues to explore CAS No. 1341381-50-7, its safety profile and environmental impact remain critical considerations. While not classified as hazardous, proper handling and disposal protocols are essential, as with all laboratory chemicals. Searches for "toxicology data for 2-(tetrahydronaphthalenyl)methylpyrrolidine" and "environmental degradation of pyrrolidine derivatives" reflect these concerns. Regulatory compliance and sustainable practices are increasingly important in chemical research, aligning with global trends toward greener chemistry.

In summary, 2-(1,2,3,4-Tetrahydronaphthalen-1-yl)methylpyrrolidine (CAS No. 1341381-50-7) represents a fascinating intersection of chemistry, biology, and materials science. Its structural complexity and functional versatility make it a valuable tool for researchers tackling some of today's most pressing scientific questions. Whether in the context of drug discovery, material innovation, or synthetic methodology, this compound exemplifies the dynamic nature of modern chemical research.